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Compound of Interest

Compound Name: 3-Ethylnonane

Cat. No.: B092655

Technical Guide: 3-Ethylnonane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, purity,
and analytical methodologies for 3-Ethylnonane. The information is intended to assist
researchers, scientists, and professionals in drug development in sourcing and utilizing this
compound.

Commercial Availability and Purity

3-Ethylnonane is commercially available from a variety of chemical suppliers. The purity levels
typically range from 96% to over 98%. The following table summarizes the availability of 3-
Ethylnonane from a selection of suppliers. Please note that availability, purity, and packaging
may vary, and it is recommended to contact the suppliers directly for the most current
information.
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Supplier Purity Pack Size Lead Time

American Custom

Chemicals 96% 10g 7 Day(s)
Corporation
Chemos GmbH 96% 100g 7 Day(s)
UkrOrgSynthesis 96% 1g 35 Day(s)
Hangzhou J&H

] 98% 1kg 7 Day(s)
Chemical Co., Ltd.
SAGECHEM LIMITED  98% 1kg 7 Day(s)
Dayang Chem

98% 1kg 7 Day(s)

(Hangzhou) Co., Ltd.
Chengdu
SinoStandards Bio- 98+% 100mg 7 Day(s)
Tech Co.,Ltd.

Experimental Protocols
Purity Analysis by Gas Chromatography (GC)

Gas chromatography is the primary method for assessing the purity of 3-Ethylnonane.[1] The
following parameters have been reported in the NIST (National Institute of Standards and
Technology) database for the analysis of 3-Ethylnonane and can serve as a starting point for
method development.

Methodology:

 Instrumentation: A standard gas chromatograph equipped with a flame ionization detector
(FID) is suitable for this analysis.

o Sample Preparation: Prepare a dilute solution of 3-Ethylnonane in a volatile organic solvent
such as hexane or pentane. The concentration should be optimized to be within the linear
range of the detector.
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« Injection: A split/splitless injector is typically used. The injection volume and split ratio should
be optimized for the specific instrument and column.

e Separation: The separation of 3-Ethylnonane from any impurities is achieved on a capillary
column. The NIST database provides the following examples of column and temperature

conditions:
Parameter Condition 1 Condition 2
Column Type Capillary Capillary
Active Phase Oov-1 Apiezon L
Column Length 150 m
Column Diameter 0.50 mm
Carrier Gas He
Temperature 60 °C 100 °C

o Detection: A Flame lonization Detector (FID) is commonly used for the detection of
hydrocarbons like 3-Ethylnonane due to its high sensitivity.

» Data Analysis: The purity of the sample is determined by calculating the peak area
percentage of the 3-Ethylnonane peak relative to the total area of all peaks in the
chromatogram.

Purification by Fractional Distillation

For applications requiring higher purity than what is commercially available, fractional
distillation can be employed. This technique separates compounds based on differences in
their boiling points.

Methodology:

o Apparatus: A fractional distillation apparatus consists of a heating mantle, a boiling flask, a
fractionating column (e.g., Vigreux or packed column), a condenser, a receiving flask, and a
thermometer.
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e Procedure:

o

Place the 3-Ethylnonane in the boiling flask with a few boiling chips.
o Assemble the fractional distillation apparatus, ensuring all joints are properly sealed.

o Slowly heat the boiling flask. As the liquid boils, the vapor will rise through the fractionating
column.

o The fractionating column provides a large surface area for repeated vaporization and
condensation cycles, which enriches the vapor with the more volatile component (the
compound with the lower boiling point).

o Monitor the temperature at the top of the column. The temperature will plateau at the
boiling point of the substance that is distilling over.

o Collect the fraction that distills over at the boiling point of 3-Ethylnonane (approximately
188-189 °C). Discard any initial fractions that distill at lower temperatures (impurities) and
any residue remaining in the boiling flask (less volatile impurities).

 Purity Verification: The purity of the collected fractions should be verified using Gas
Chromatography as described in the previous section.

Workflow for Acquisition and Purity Verification of
3-Ethylnonane

The following diagram illustrates a typical workflow for sourcing 3-Ethylnonane and ensuring
its purity for research and development purposes.

Caption: Workflow for sourcing and verifying the purity of 3-Ethylnonane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial availability and purity of 3-Ethylnonane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092655#commercial-availability-and-purity-of-3-
ethylnonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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